4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
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Description
4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C28H28FN5O2S and its molecular weight is 517.62. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Polymer Applications
Compounds with tert-butyl and phenyl groups have been explored for synthesizing novel polyamides with exceptional thermal stability and solubility in polar solvents. These materials demonstrate potential for creating transparent, flexible films, indicating applications in materials science, particularly in developing new polymers with advanced properties (Hsiao, Yang, & Chen, 2000).
Antimicrobial and Larvicidal Activities
Research on novel triazinone derivatives, which share a structural motif with the compound , shows promising antimicrobial and mosquito larvicidal activities. Such studies suggest potential applications in developing new agents for controlling infectious diseases and pests (Kumara et al., 2015).
Fluorescence Sensing
A chemosensor based on phenoxazine, exhibiting selective detection of Ba2+ ions through fluorescence, implies potential use in analytical chemistry for ion detection in biological and environmental samples. This application demonstrates how similar compounds could serve as selective sensors for specific ions or molecules (Ravichandiran et al., 2019).
Radioactive Labeling for Diagnostic Imaging
Compounds related to the query molecule have been used to form complexes with gallium(III), indicating applications in nuclear medicine for diagnostic imaging. This suggests that similar molecules might be explored as chelating agents for radioactive isotopes in medical diagnostics (Shetty et al., 2010).
Properties
IUPAC Name |
4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28FN5O2S/c1-28(2,3)20-11-9-19(10-12-20)26(36)30-17-24-32-33-27(34(24)23-7-5-4-6-8-23)37-18-25(35)31-22-15-13-21(29)14-16-22/h4-16H,17-18H2,1-3H3,(H,30,36)(H,31,35) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBWDVWHLKMPQQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28FN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.